Cas no 1008526-84-8 (2-(1,2,4-triazol-4-yl)ethanamine)

• Product Name: 2-(1,2,4-triazol-4-yl)ethanamine
• CAS No: 1008526-84-8
• MF: C₄H₈N₄
• MW: 112.13311958313
• MDL: MFCD03093052
• CID: 97640
• Update Time: 2025-10-21

2-(1,2,4-triazol-4-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4H-1,2,4-Triazol-4-yl)ethanamine
• 2-(1,2,4-triazol-4-yl)ethanamine
• 2-(4H-1,2,4-triazol-4-yl)ethanamine(SALTDATA: 2HCl)
• 4-(2-Aminoethyl)-4H-1,2,4-triazole
• 4H-1,2,4-Triazole-4-ethanamine
• 2-(4H-1,2,4-Triazol-4-yl)ethan-1-amine
• 5228AJ
• SY022380
• A800288

• MDL： MFCD03093052
• Inchi： 1S/C4H8N4/c5-1-2-8-3-6-7-4-8/h3-4H,1-2,5H2
• InChI Key： ATCZRYPJBPXFIN-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)CCN

Computed Properties

• Exact Mass: 112.07500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 59.1
• Topological Polar Surface Area: 56.7

Experimental Properties

• PSA: 56.73000
• LogP: -0.06290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(1,2,4-triazol-4-yl)ethanamine

Comprehensive Overview of 2-(1,2,4-Triazol-4-yl)ethanamine (CAS No. 1008526-84-8): Properties, Applications, and Industry Insights

2-(1,2,4-Triazol-4-yl)ethanamine (CAS No. 1008526-84-8) is a specialized organic compound featuring a 1,2,4-triazole ring linked to an ethylamine moiety. This unique structure endows it with versatile chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's heterocyclic scaffold and amine functionality have garnered significant attention due to their potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent advancements in small-molecule therapeutics have highlighted the role of triazole derivatives like 2-(1,2,4-triazol-4-yl)ethanamine in designing kinase inhibitors and antimicrobial agents. Its hydrogen-bonding capacity and structural rigidity contribute to enhanced binding affinity in biological systems. Researchers are actively exploring its applications in cancer therapy and neurodegenerative disease research, aligning with trending topics such as precision medicine and targeted drug delivery.

From a synthetic chemistry perspective, CAS 1008526-84-8 serves as a key intermediate in multicomponent reactions and click chemistry. Its compatibility with palladium-catalyzed cross-coupling and microwave-assisted synthesis reflects modern demands for efficient, sustainable methodologies. Industry reports indicate growing interest in this compound for high-throughput screening libraries, addressing the need for novel bioactive scaffolds in drug discovery pipelines.

Environmental and regulatory considerations for 2-(1,2,4-triazol-4-yl)ethanamine emphasize its biodegradability profile compared to traditional aromatic amines. This aligns with the green chemistry movement and the pharmaceutical industry's shift toward eco-friendly intermediates. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed for quality control, ensuring compliance with ICH guidelines for impurity profiling.

The compound's thermal stability (decomposition >250°C) and solubility profile (polar aprotic solvents) make it suitable for diverse formulation strategies. Patent literature reveals innovative applications in crystal engineering for improved bioavailability, responding to the pharmaceutical industry's focus on polymorph screening. As the demand for fragment-based drug design grows, 2-(1,2,4-triazol-4-yl)ethanamine emerges as a valuable molecular building block.

Market analysts project increased utilization of triazole-containing compounds in crop protection formulations, driven by the need for resistance management in agriculture. The compound's potential as a ligand in catalysis also intersects with renewable energy research, particularly in hydrogen storage systems. These multidisciplinary applications position CAS 1008526-84-8 as a compound of sustained scientific and commercial interest.

Quality standards for 2-(1,2,4-triazol-4-yl)ethanamine typically require ≥98% purity, with strict control of genotoxic impurities per EMEA regulations. Storage recommendations emphasize protection from moisture and oxidation, reflecting best practices for amine stability. The compound's structure-activity relationships continue to be investigated through computational chemistry approaches, including molecular docking and QSAR modeling.

Emerging research explores the compound's utility in bioconjugation techniques for diagnostic applications, particularly in fluorescent probes development. Its metal-chelating properties show promise in MRI contrast agent design, addressing current healthcare demands for improved imaging technologies. These cutting-edge applications demonstrate the compound's relevance in contemporary translational research initiatives.